Cas no 7470-09-9 (1-(hydroxyimino)methylnaphthalen-2-ol)

1-(hydroxyimino)methylnaphthalen-2-ol Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenecarboxaldehyde,2-hydroxy-, oxime
- 2-hydroxynaphthaldehyde oxime; 2-hydroxy-1-naphthaldehyde oxime; 2-hydroxy-[1]naphthaldehyde-oxime; (1Z)-1-[(hydroxyamino)methylidene]naphthalen-2-one; 2-hydroxynaphthalene-1-carbaldehyde oxime; 2-hydroxy-1-napthaldoxime; 2-Hydroxy-1-naphthalenecarbaldehyde oxime; 2-hydroxy-1-naphthaldoxime;
- 1-(hydroxyimino)methylnaphthalen-2-ol
- NCGC00331945-01
- CHEMBL3103218
- CS-0263123
- 7470-09-9
- 1-[(Hydroxyimino)methyl]naphthalen-2-ol
- AKOS003595820
- 1-(Hydroxyiminomethyl)-2-naphthol
- EN300-85231
- SCHEMBL3072667
- 2-hydroxynaphthalene-1-carbaldehyde oxime
- 2-hydroxy-1-naphthaldoxime
- 1-[(E)-hydroxyiminomethyl]naphthalen-2-ol
- 2-Hydroxy-1-naphthaldehyde oxime
- 1-[(E)-(hydroxyimino)methyl]naphthalen-2-ol
- HMS1577J02
- AB01221546-03
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- MDL: MFCD00464529
- Inchi: InChI=1S/C11H9NO2/c13-11-6-5-8-3-1-2-4-9(8)10(11)7-12-14/h1-7,13-14H/b12-7+
- InChI Key: VPTYRUGUZUYAGZ-GHXNOFRVSA-N
- SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NO)O
Computed Properties
- Exact Mass: 187.06337
- Monoisotopic Mass: 187.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 49.3A^2
Experimental Properties
- Density: 1.406
- Boiling Point: 423°C at 760 mmHg
- Flash Point: 209.6°C
- Refractive Index: 1.748
- PSA: 49.33
1-(hydroxyimino)methylnaphthalen-2-ol Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
1-(hydroxyimino)methylnaphthalen-2-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-85231-0.1g |
1-[(hydroxyimino)methyl]naphthalen-2-ol |
7470-09-9 | 95.0% | 0.1g |
$58.0 | 2025-03-21 | |
Enamine | EN300-85231-0.05g |
1-[(hydroxyimino)methyl]naphthalen-2-ol |
7470-09-9 | 95.0% | 0.05g |
$36.0 | 2025-03-21 | |
Enamine | EN300-85231-0.25g |
1-[(hydroxyimino)methyl]naphthalen-2-ol |
7470-09-9 | 95.0% | 0.25g |
$83.0 | 2025-03-21 | |
Enamine | EN300-85231-5.0g |
1-[(hydroxyimino)methyl]naphthalen-2-ol |
7470-09-9 | 95.0% | 5.0g |
$660.0 | 2025-03-21 | |
Aaron | AR00FUMS-250mg |
(1Z)-1-[(hydroxyamino)methylidene]naphthalen-2-one |
7470-09-9 | 95% | 250mg |
$140.00 | 2025-02-14 | |
1PlusChem | 1P00FUEG-500mg |
(1Z)-1-[(hydroxyamino)methylidene]naphthalen-2-one |
7470-09-9 | 95% | 500mg |
$244.00 | 2024-04-21 | |
1PlusChem | 1P00FUEG-5g |
(1Z)-1-[(hydroxyamino)methylidene]naphthalen-2-one |
7470-09-9 | 95% | 5g |
$878.00 | 2024-04-21 | |
Enamine | EN300-85231-1g |
1-[(hydroxyimino)methyl]naphthalen-2-ol |
7470-09-9 | 95% | 1g |
$228.0 | 2023-09-02 | |
Enamine | EN300-85231-5g |
1-[(hydroxyimino)methyl]naphthalen-2-ol |
7470-09-9 | 95% | 5g |
$660.0 | 2023-09-02 | |
1PlusChem | 1P00FUEG-250mg |
(1Z)-1-[(hydroxyamino)methylidene]naphthalen-2-one |
7470-09-9 | 95% | 250mg |
$160.00 | 2024-04-21 |
1-(hydroxyimino)methylnaphthalen-2-ol Related Literature
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Shigeroku Yamaguchi,Katsuya Uesugi Analyst 1984 109 1393
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2. Contents pages
Additional information on 1-(hydroxyimino)methylnaphthalen-2-ol
Comprehensive Analysis of 1-(Hydroxyimino)methylnaphthalen-2-ol (CAS No. 7470-09-9): Properties, Applications, and Industry Insights
1-(Hydroxyimino)methylnaphthalen-2-ol (CAS No. 7470-09-9), a specialized organic compound, has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This naphthalene derivative, characterized by its hydroxyimino and methylnaphthalen-ol functional groups, plays a pivotal role in synthetic chemistry, material science, and pharmaceutical research. Its molecular formula, C11H9NO2, and distinct properties make it a subject of interest for researchers exploring chelation agents, fluorescence markers, and intermediate synthesis.
The compound's hydroxyimino group (-NOH) contributes to its ability to form stable complexes with metal ions, a feature increasingly leveraged in environmental remediation technologies. Recent studies highlight its potential in heavy metal detection, aligning with global concerns over water pollution and sustainable resource management. Meanwhile, the naphthalene backbone provides π-conjugation, making it relevant for organic electronics—a hot topic in renewable energy discussions. Startups focusing on biodegradable sensors have patented formulations incorporating this compound for pH-sensitive coatings.
From a synthetic perspective, 7470-09-9 serves as a precursor for heterocyclic compounds used in drug discovery. Pharmaceutical databases reveal its utility in designing enzyme inhibitors, particularly for inflammatory targets—a trending research area amid rising interest in precision medicine. Its oxime-ether linkage also shows promise in developing photostabilizers for polymers, addressing durability challenges in sustainable packaging solutions.
Analytical techniques like HPLC-MS and FTIR spectroscopy are essential for characterizing 1-(hydroxyimino)methylnaphthalen-2-ol purity, a frequent query among quality control professionals. Regulatory-compliant synthesis methods (avoiding hazardous reagents) dominate recent patent filings, reflecting industry shifts toward green chemistry principles. Computational chemists also model its tautomeric equilibria to predict reactivity—a niche but growing discussion in AI-driven molecular design forums.
Market analysts note rising demand for 7470-09-9 in Asia-Pacific R&D hubs, driven by investments in functional materials. Suppliers emphasize batch-to-batch consistency, while academic papers explore its supramolecular interactions with cyclodextrins for controlled release systems. This dual industrial-academic relevance ensures its prominence in search trends like "naphthalene derivatives applications 2024" and "non-toxic chelating agents."
Storage recommendations typically suggest ambient temperature protection from light oxidation—a practical consideration for logistics teams optimizing cold chain protocols. Recent innovations include microencapsulation to enhance shelf-life, addressing stability concerns raised in peer-reviewed stability studies. Environmental fate analyses confirm its rapid biodegradation under aerobic conditions, a key selling point for eco-conscious formulations.
In conclusion, 1-(hydroxyimino)methylnaphthalen-2-ol exemplifies how niche chemicals can intersect with megatrends like circular economy and personalized therapeutics. Its evolving applications—from advanced material additives to diagnostic probe components—ensure continued relevance in both literature and industrial workflows. Future research may unlock further potential in bioimaging or catalysis, solidifying its position as a multifaceted building block in modern chemistry.
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